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Compound of Interest

Compound Name: Sulfo-Cy3 maleimide

Cat. No.: B15977230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Sulfo-Cy3 maleimide for

labeling biological molecules and their subsequent analysis via flow cytometry. This document

includes detailed protocols, data presentation, and visual workflows to facilitate the successful

application of this versatile fluorescent dye.

Introduction
Sulfo-Cy3 maleimide is a bright, water-soluble fluorescent dye ideal for labeling proteins,

peptides, and other thiol-containing molecules.[1][2][3][4] Its maleimide group reacts

specifically with free sulfhydryl (thiol) groups, commonly found in cysteine residues of proteins,

to form a stable thioether bond. The sulfonated nature of the dye enhances its water solubility,

making it particularly suitable for labeling sensitive proteins like antibodies in aqueous buffers

without the need for organic co-solvents.[1][2][5][6] With an excitation maximum around 548-

555 nm and an emission maximum around 563-572 nm, Sulfo-Cy3 is well-suited for

instruments with standard laser lines (e.g., 532 nm or 555 nm) and can be detected using

TRITC filter sets.[1][2][7]
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Core Applications in Flow Cytometry
Immunophenotyping: Sulfo-Cy3 conjugated to antibodies allows for the identification and

quantification of cell populations based on specific cell surface or intracellular markers.[4][8]

Cell Viability and Apoptosis: While not a primary viability dye, Sulfo-Cy3 can be conjugated to

Annexin V to detect apoptotic cells.[8]

Signaling Pathway Analysis (Phospho-flow): Antibodies conjugated with Sulfo-Cy3 can be

used to detect the phosphorylation status of intracellular signaling proteins.[8]

Properties of Sulfo-Cy3 Maleimide
A summary of the key quantitative properties of Sulfo-Cy3 maleimide is presented below.

Property Value Reference

Excitation Maximum 548 - 555 nm [1][2][7]

Emission Maximum 563 - 572 nm [1][2][7]

Molar Extinction Coefficient ~150,000 - 162,000 cm⁻¹M⁻¹ [1][2][7]

Quantum Yield ~0.1 [1][2]

Solubility Water, DMF, DMSO [1][2]

Reactive Group Maleimide (thiol-reactive) [7]

Experimental Protocols
Protocol 1: Conjugation of Sulfo-Cy3 Maleimide to
Antibodies
This protocol outlines the steps for labeling an antibody with Sulfo-Cy3 maleimide. The

optimal dye-to-antibody ratio should be determined empirically for each antibody, but a starting

point of 5-10 moles of dye per mole of antibody is recommended.

Materials:
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Antibody (or other protein) to be labeled (in a buffer free of primary amines and thiols)

Sulfo-Cy3 maleimide

Reaction Buffer: Phosphate-buffered saline (PBS) or other suitable buffer at pH 6.5-7.5.

Reducing agent (e.g., TCEP or DTT) if the antibody has no free thiols.

Desalting column or dialysis tubing for purification.

Anhydrous DMSO or DMF (if dye is not readily soluble in the reaction buffer).

Procedure:

Antibody Preparation:

If the antibody solution contains stabilizers like BSA or gelatin, it must be purified prior to

labeling.

Ensure the antibody is at a concentration of 2-10 mg/mL for optimal labeling.[9]

If the antibody does not have free cysteine residues, it may be necessary to reduce

disulfide bonds using a reducing agent like TCEP or DTT. If DTT is used, it must be

removed before adding the maleimide dye.[5][9]

Dye Preparation:

Prepare a stock solution of Sulfo-Cy3 maleimide in anhydrous DMSO or DMF, or directly

in the reaction buffer if its solubility allows.

Conjugation Reaction:

Add the desired molar excess of the Sulfo-Cy3 maleimide stock solution to the antibody

solution.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C,

protected from light.
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Purification:

Remove unconjugated dye by passing the reaction mixture through a desalting column or

by dialysis against PBS.

Characterization:

Determine the degree of labeling (DOL), which is the average number of dye molecules

per antibody molecule, by measuring the absorbance at 280 nm (for the protein) and at

the excitation maximum of the dye (~550 nm).

Protocol 2: Staining of Cell Surface Markers for Flow
Cytometry
This protocol provides a general procedure for staining cells with a Sulfo-Cy3-conjugated

antibody for flow cytometric analysis.

Materials:

Sulfo-Cy3 conjugated antibody

Single-cell suspension of interest

Staining Buffer: PBS with 1-2% BSA or FBS and 0.05-0.1% sodium azide.[10]

Flow cytometry tubes

Centrifuge

Procedure:

Cell Preparation:

Prepare a single-cell suspension at a concentration of 1 x 10⁶ to 1 x 10⁷ cells/mL in cold

staining buffer.[11][12]

For adherent cells, detach them using a gentle method to preserve cell surface epitopes.

[11]
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Blocking (Optional but Recommended):

To reduce non-specific binding, pre-incubate cells with an Fc receptor blocking antibody

for 10-15 minutes.[13][14]

Staining:

Add the predetermined optimal concentration of the Sulfo-Cy3-conjugated antibody to 100

µL of the cell suspension.

Incubate for 20-30 minutes at 2-8°C in the dark.[10]

Washing:

Add 2 mL of cold staining buffer to each tube and centrifuge at 300-400 x g for 5 minutes

at 4°C.[10][13]

Carefully decant the supernatant.

Repeat the wash step.

Resuspension and Analysis:

Resuspend the cell pellet in 300-500 µL of cold staining buffer.

Analyze the samples on a flow cytometer as soon as possible. Keep samples at 2-8°C and

protected from light until analysis.[10]

Data Presentation
Table 1: Comparison of Sulfo-Cy3 with Other Common Fluorochromes
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Fluorochrome
Excitation Max
(nm)

Emission Max
(nm)

Relative
Brightness

Recommended
For

Sulfo-Cy3 554 568 Moderate

High to moderate

antigen

expression

R-Phycoerythrin

(PE)
496, 565 578 Brightest

Low to high

antigen

expression

Allophycocyanin

(APC)
650 660 Bright

Low to high

antigen

expression

Fluorescein

Isothiocyanate

(FITC)

495 519 Moderate to Dim
High antigen

expression

Alexa Fluor™

488
495 519 Moderate

High to moderate

antigen

expression

Note: Relative brightness can be influenced by the instrument's laser lines and filter sets.[10]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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